Cas no 860312-99-8 (tert-butyl N-(3-oxo-1-phenylbutan-2-yl)carbamate)

• Product Name: tert-butyl N-(3-oxo-1-phenylbutan-2-yl)carbamate
• CAS No: 860312-99-8
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 6287416
• PubChem ID: 4712530
• Update Time: 2025-11-01

tert-butyl N-(3-oxo-1-phenylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6213520
• SCHEMBL4526753
• tert-butyl N-(3-oxo-1-phenylbutan-2-yl)carbamate
• 860312-99-8

• Inchi： 1S/C15H21NO3/c1-11(17)13(10-12-8-6-5-7-9-12)16-14(18)19-15(2,3)4/h5-9,13H,10H2,1-4H3,(H,16,18)
• InChI Key： DMMVKJGUXXSORJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(C)=O)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(3-oxo-1-phenylbutan-2-yl)carbamate

tert-butyl N-(3-oxo-1-phenylbutan-2-yl)carbamate (CAS No. 860312-99-8): A Comprehensive Overview

tert-butyl N-(3-oxo-1-phenylbutan-2-yl)carbamate (CAS No. 860312-99-8) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, also known as Boc-N-(3-oxo-1-phenylbutan-2-yl)carbamate, is a protected amine derivative that plays a crucial role in the synthesis of complex organic molecules and drug candidates.

The structure of tert-butyl N-(3-oxo-1-phenylbutan-2-yl)carbamate features a tert-butyloxycarbonyl (Boc) protecting group attached to an amine moiety, which is further substituted with a 3-keto butyric acid derivative. The presence of the Boc group ensures that the amine is protected during synthetic transformations, allowing for selective functionalization and manipulation of other parts of the molecule. This makes it an invaluable intermediate in the synthesis of peptides, amino acids, and other biologically active compounds.

Recent studies have highlighted the importance of tert-butyl N-(3-oxo-1-phenylbutan-2-yl)carbamate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for various cellular processes, and their modulation has emerged as a promising strategy for treating diseases such as cancer and neurodegenerative disorders.

In another notable application, tert-butyl N-(3-oxo-1-phenylbutan-2-yl)carbamate has been utilized in the synthesis of prodrugs designed to improve the pharmacokinetic properties of existing drugs. Prodrugs are biologically inactive derivatives that are converted into active drugs within the body through metabolic processes. By incorporating this compound into prodrug designs, researchers have been able to enhance drug solubility, stability, and bioavailability, thereby improving therapeutic outcomes.

The synthetic versatility of tert-butyl N-(3-oxo-1-phenylbutan-2-y l)carbamate is further exemplified by its use in combinatorial chemistry. Combinatorial approaches involve the rapid synthesis and screening of large libraries of compounds to identify lead molecules with desired biological activities. The ability to efficiently synthesize diverse derivatives from this compound has made it a preferred choice in high-throughput screening campaigns.

From a safety and handling perspective, tert-butyl N-(3-oxo-1-phenylbutan-2-y l)carbamate is generally considered stable under standard laboratory conditions. However, it is important to follow standard safety protocols when handling this compound to ensure the well-being of laboratory personnel and maintain the integrity of experimental results. Proper storage conditions, such as keeping it away from moisture and strong acids, are recommended to prevent degradation.

In conclusion, tert-butyl N-(3-o xo -1 -phen ylbu tan -2 -y l)carb am ate (CAS No. 860312 -99 -8 ) stands out as a crucial building block in modern chemical and pharmaceutical research. Its unique structural features and synthetic flexibility make it an indispensable tool for scientists working on the development of new drugs and advanced materials. As research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow even further.